Cas no 7025-15-2 (1-(2,4-dichlorophenyl)-2h-tetrazole-5-thione)

• Product Name: 1-(2,4-dichlorophenyl)-2h-tetrazole-5-thione
• CAS No: 7025-15-2
• MF: C₇H₄Cl₂N₄S
• MW: 247.10445690155
• CID: 974869
• PubChem ID: 2732008
• Update Time: 2025-04-19

1-(2,4-dichlorophenyl)-2h-tetrazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)-2h-tetrazole-5-thione
• 1-(2,4-dichloro-phenyl)-1,4-dihydro-tetrazole-5-thione
• 1-(2,4-dichlorophenyl)-4,5-dihydro-1H-1,2,3,4-tetraazole-5-thione
• 1-(2,4-Dichlor-phenyl)-1,4-dihydro-tetrazolthion
• 1-(2.4-Dichlorphenyl)-2-tetrazolin-5-thion
• AC1MBVMF
• NSC509708
• S07473
• SureCN8656100
• SY352832
• 1-(2,4-Dichlorophenyl)-1,2-dihydro-5H-tetrazole-5-thione
• SCHEMBL1249223
• SCHEMBL8656100
• NSC-509708
• 1-(2,4-Dichlorophenyl)-1H-tetrazole-5-thiol
• 7025-15-2
• CCG-244630
• DTXSID20369707

• Inchi： 1S/C7H4Cl2N4S/c8-4-1-2-6(5(9)3-4)13-7(14)10-11-12-13/h1-3H,(H,10,12,14)
• InChI Key： KNXXWYFEFQMLGP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(N=NN1)=S)Cl

Computed Properties

• Exact Mass: 245.95362
• Monoisotopic Mass: 245.9533727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 39.99
• LogP: 2.63170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives